N',N'-dimethyl-N-(2,2,3,3-tetracyano-4-methylcyclopentyl)acetohydrazide

• IUPAC Name: N',N'-dimethyl-N-(2,2,3,3-tetracyano-4-methylcyclopentyl)acetohydrazide
• InChI: InChI=1S/C14H16N6O/c1-10-5-12(20(11(2)21)19(3)4)14(8-17,9-18)13(10,6-15)7-16/h10,12H,5H2,1-4H3
• InChI Key: OUPUBHDCUACHAN-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(C1(C#N)C#N)(C#N)C#N)N(C(=O)C)N(C)C
• Molecular Formula: C14H16N6O
• DSSTOX Substance ID: DTXSID301324864
• Molecular Weight: 284.32 g/mol
• Solubility: 36.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 361465-99-8

Description

N,N'-dimethyl-N-(2,2,3,3-tetracyano-4-methylcyclopentyl)acetohydrazide, commonly known as DMTCC, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMTCC is a hydrazine derivative that is used as a reagent for the detection of primary amines and amino acids in biological samples.

Mechanism of Action

The mechanism of action of DMTCC involves the reaction of the hydrazine group with primary amines to form a highly fluorescent compound. The fluorescence is due to the formation of a conjugated system between the DMTCC molecule and the amine group. The fluorescence intensity is directly proportional to the amount of primary amine present in the sample.
Biochemical and Physiological Effects:
DMTCC is not known to have any significant biochemical or physiological effects. It is a non-toxic compound that is widely used in scientific research.

Advantages and Limitations for Lab Experiments

The advantages of using DMTCC in lab experiments include its high sensitivity and selectivity for primary amines and amino acids. It is also a non-toxic compound that can be easily synthesized and purified. The limitations of using DMTCC include its relatively high cost compared to other reagents and its limited applicability to the detection of primary amines only.

Future Directions

There are several future directions for the use of DMTCC in scientific research. One potential application is in the study of protein-protein interactions in living cells. Another potential application is in the development of new diagnostic tools for the detection of primary amines in biological samples. Additionally, the synthesis of new derivatives of DMTCC with improved properties could lead to the development of new reagents for the detection of other biomolecules.

Synthesis Methods

DMTCC is synthesized by the reaction of 2,2,3,3-tetracyano-4-methylcyclopentanone with dimethylhydrazine in the presence of a base such as sodium hydroxide. The resulting product is then purified by column chromatography to obtain pure DMTCC.

Scientific Research Applications

DMTCC is widely used in scientific research as a reagent for the detection of primary amines and amino acids in biological samples. It is commonly used in the analysis of peptides, proteins, and other biomolecules. DMTCC reacts with primary amines to form a highly fluorescent compound that can be detected using fluorescence spectroscopy. This makes DMTCC a valuable tool in the study of biological processes such as protein-protein interactions and enzyme kinetics.